Cas no 2172450-45-0 (2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane)

• Product Name: 2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane
• CAS No: 2172450-45-0
• MF: C₁₁H₁₉BrO₂
• MW: 263.171363115311
• CID: 6104857
• PubChem ID: 165588007
• Update Time: 2025-06-16

2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane
• 2172450-45-0
• 2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro[4.5]decane
• EN300-1614780

• Inchi： 1S/C11H19BrO2/c1-10(2)3-5-11(6-4-10)13-8-9(7-12)14-11/h9H,3-8H2,1-2H3
• InChI Key： VOIQUDBCGIQVHM-UHFFFAOYSA-N
• SMILES： BrCC1COC2(CCC(C)(C)CC2)O1

Computed Properties

• Exact Mass: 262.05684g/mol
• Monoisotopic Mass: 262.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane

Professional Introduction to Compound with CAS No. 2172450-45-0 and Product Name: 2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane

The compound with the CAS number 2172450-45-0 and the product name 2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This spirocyclic ether derivative has garnered considerable attention due to its unique structural features and potential applications in drug development and material science. The compound's molecular architecture, characterized by a spirocyclic core linked to a bromomethyl substituent, positions it as a versatile intermediate for synthesizing complex molecules.

In recent years, the exploration of spirocyclic compounds has intensified due to their remarkable biological activities and structural rigidity. The 2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane molecule exemplifies this trend, offering a scaffold that can be modified to yield bioactive entities with tailored properties. The presence of the bromomethyl group provides a reactive handle for further functionalization, enabling chemists to design novel derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential in medicinal chemistry.Spirocyclic ethers are known for their ability to interact with biological targets in unique ways, often leading to high affinity and selectivity. The 2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane structure combines the advantages of spirocyclic rigidity with the reactivity of the bromomethyl group, making it an ideal candidate for generating lead compounds in drug discovery campaigns. Recent studies have demonstrated its utility in synthesizing kinase inhibitors and other therapeutic agents that target critical disease pathways.

The synthesis of 2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane involves a multi-step process that highlights the ingenuity of modern synthetic organic chemistry. The spirocyclic core is typically constructed through a cyclization reaction between two precursors, followed by functionalization at the bromomethyl position. Advances in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving yields for industrial applications.

From a material science perspective,2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane exhibits interesting physicochemical properties that make it suitable for various applications beyond pharmaceuticals. Its rigid spirostructure imparts thermal stability and mechanical strength, suggesting potential use in polymer formulations or as a building block for advanced materials. Researchers are exploring its behavior as a monomer or crosslinking agent in polymer chemistry, where its unique reactivity could lead to novel materials with enhanced performance characteristics.

The compound's reactivity also extends to photochemical applications.Spirocyclic ethers can undergo photoinduced reactions that result in interesting molecular transformations.Such reactions are valuable in designing photoactive materials or in developing new synthetic methodologies that leverage light as an energy source.In addition,the bromomethyl group can participate in radical reactions which opens up further possibilities for creating complex molecular architectures through controlled polymerization processes.

Regulatory considerations play a crucial role when handling 2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane, despite not being classified as a hazardous substance under current regulations.Compliance with good laboratory practices (GLP) ensures safe handling during synthesis and characterization while maintaining high-quality standards for research outputs.Standard protocols for storage,dispensing,and waste disposal must be followed to minimize risks associated with chemical exposure.

The future prospects for this compound are promising.Scientists continue to uncover new synthetic routes and applications that expand its utility in drug discovery,molecular engineering,and material science.As computational chemistry advances,routine virtual screening methods will likely identify new derivatives of 2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane with enhanced properties through de novo design approaches.

In conclusion,2-(bromomethyl)-8,8-dimethyl-1,4-dioxaspiro4.5decane (CAS No. 2172450-45-0) stands as a testament to the ingenuity of modern chemical research.Synthesized from carefully selected precursors through well-established methodologies,it offers researchers an adaptable scaffold for developing novel therapeutics and advanced materials.With ongoing studies exploring its full potential,this compound will undoubtedly continue to influence progress across multiple scientific disciplines.